5-chloro-2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride
Overview
Description
5-chloro-2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride is a useful research compound. Its molecular formula is C5H7Cl3N2 and its molecular weight is 201.48 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity of Imidazole Derivatives
Imidazole derivatives, including those related to 5-chloro-2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride, have been extensively reviewed for their antitumor activities. Notably, bis(2-chloroethyl)amino derivatives of imidazole and other imidazole structures have shown promise in preclinical testing for new antitumor drugs, highlighting their potential in synthesizing compounds with diverse biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Antimicrobial Activities
The antimicrobial applications of imidazole, the core structure of this compound, have been well-documented. As a raw material in the pharmaceutical industry, imidazole is utilized to manufacture anti-fungal drugs such as ketoconazole and clotrimazole. This underscores the compound's significance in developing antimicrobial agents against microbial resistance, suggesting a broader scope for synthesizing imidazole derivatives to combat new strains of organisms (American Journal of IT and Applied Sciences Research, 2022).
Corrosion Inhibition
Imidazoline and its derivatives, which share a close structural relationship with this compound, are recognized for their efficacy as corrosion inhibitors. Their application is particularly valued in the petroleum industry due to their low toxicity, cost-effectiveness, and environmental friendliness. The chemical structure, characterized by a 5-membered heterocyclic ring and a pendant side chain or alkyl amine substituent, facilitates strong adsorption onto metal surfaces, demonstrating their potential for enhancing corrosion inhibition research (Sriplai, N., & Sombatmankhong, K., 2023).
Mechanism of Action
Target of Action
Similar compounds such as 5-chloro-2-(chloromethyl)pyrimidine hydrochloride have been used as reagents in the synthesis of fused benzoxazepinones, which are known to modulate ion channels .
Mode of Action
It’s worth noting that similar compounds have been used in the synthesis of ion channel modulators . Ion channels play a crucial role in various physiological processes, including the regulation of heart rate, muscle contraction, and neurotransmission.
Properties
IUPAC Name |
5-chloro-2-(chloromethyl)-1-methylimidazole;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6Cl2N2.ClH/c1-9-4(7)3-8-5(9)2-6;/h3H,2H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOQVIBAKFBPLJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1CCl)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.48 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1052530-04-7 | |
Record name | 5-chloro-2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.